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Compound of Interest

Compound Name: 2-Bromo-5-fluorotoluene

Cat. No.: B1266450

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-5-fluorotoluene, with CAS number 452-63-1, is a halogenated aromatic compound
recognized for its utility as a versatile intermediate in organic synthesis.[1] Its unique molecular
structure, featuring bromine and fluorine substituents on a toluene backbone, provides specific
reactivity that is highly valued in the pharmaceutical, agrochemical, and materials science
sectors.[1][2] This compound serves as a critical building block for creating more complex
molecules, including novel drug candidates and advanced materials.[1][2] In the
pharmaceutical industry, it is particularly noted for its role in the synthesis of biologically active
compounds.[1]

Core Properties and Data

The physicochemical properties of 2-Bromo-5-fluorotoluene are summarized below. This data
is essential for its proper handling, storage, and application in experimental settings.
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Property Value Citations
CAS Number 452-63-1 [1]1[3][4]
Molecular Formula C7HeBrF [1103114]
Molecular Weight 189.03 g/mol [11[31[5]

Colorless to light yellow or light
Appearance o [1]
orange clear liquid

Boiling Point 177 °C (at 756 mmHgQ) [1][6]
Density ~1.495 g/mL at 25 °C [41[6]
Refractive Index n20/D 1.526 [1][6]
Flash Point 45 °C (113 °F) - closed cup
Purity >98% (GC) [11[7]
Solubility Difficult to mix with water [4]
IUPAC Name 1-bromo-4-fluoro-2- AsE]
methylbenzene

3-Fluoro-6-bromotoluene, 5-
Synonyms [41181[9]
Fluoro-2-bromotoluene

Experimental Protocols
Synthesis of 2-Bromo-5-fluorotoluene

A general procedure for the synthesis of 2-Bromo-5-fluorotoluene from toluene has been
documented.[3] The protocol involves the reaction of toluene with a brominating agent in the
presence of boron trifluoride (TFB).

Methodology:[3]

e Preparation: Toluene (4 mmol) is dissolved in 1,1,2-Trichloro-1,2,2-trifluoroethane (Freon R
113) (4.1 mL).

e Cooling: The solution is cooled to -25 °C.
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e Reaction Initiation: Boron trifluoride (TFB) (2 mmol) is slowly added to the solution under

vigorous stirring.

e Reaction Conditions: The cooling bath is removed, and the reaction mixture is stirred at 45
°C for 5 hours.

o Work-up:

o Upon completion, the mixture is treated with water (H20) and filtered to remove the metal
fluoride precipitate.

o The liquid phase is then treated with a 10% aqueous sodium nitrite (NaNO3z) solution to
remove trace bromine.

o Subsequently, a 30% aqueous calcium chloride (CaClz) solution is added to remove

fluoride anions.
 Purification:
o The Freon R 113 is removed from the organic phase by evaporation.

o The resulting product is purified by rapid chromatography on silica gel using a
hexane:EtOAc solvent mixture as the eluent.
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Synthesis Workflow for 2-Bromo-5-fluorotoluene
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Synthesis Workflow for 2-Bromo-5-fluorotoluene
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Oxidation to 2-Bromo-5-fluoro-benzoic acid

2-Bromo-5-fluorotoluene can be used as a starting material to produce 2-Bromo-5-fluoro-
benzoic acid.[4][10] This reaction involves the oxidation of the methyl group on the toluene ring.

Methodology:[4][10]
e Reactants: 2-Bromo-5-fluorotoluene is reacted with potassium permanganate (KMnOa).
e Solvent: The reaction is carried out in water (H20).

» Conditions: The reaction mixture is heated to drive the oxidation process. Further purification
steps would be required to isolate the carboxylic acid product.

Oxidation of 2-Bromo-5-fluorotoluene
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Oxidation of 2-Bromo-5-fluorotoluene

Spectroscopic Analysis

Characterization of 2-Bromo-5-fluorotoluene is typically performed using standard
spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and 3C NMR spectra are
used to confirm the structure of the molecule.[11][12]
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e Mass Spectrometry (MS): GC-MS analysis provides information on the molecular weight and
fragmentation pattern, confirming the compound's identity.[5][8] The NIST Mass
Spectrometry Data Center contains reference spectra for this compound.[5][8]

« Infrared (IR) Spectroscopy: FTIR and ATR-IR techniques are used to identify the functional
groups present in the molecule.[5]

Applications in Drug Development and Research

The chemical properties of 2-Bromo-5-fluorotoluene make it a valuable intermediate in
several areas:

e Pharmaceutical Synthesis: It serves as a precursor for various pharmaceutical agents.[1][2]
The presence of both bromine and fluorine allows for selective functionalization through
reactions like nucleophilic aromatic substitution and palladium-catalyzed cross-coupling.[6]

o Agrochemicals: It is utilized in the development of new pesticides and herbicides.[1][2]

» Material Science: The compound is used in the synthesis of advanced materials, such as
polymers and coatings, where its unique properties can enhance durability and resistance.[1]
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Key Relationships of 2-Bromo-5-fluorotoluene
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Key Relationships of 2-Bromo-5-fluorotoluene

Safety and Handling

2-Bromo-5-fluorotoluene is classified as a flammable liquid and requires careful handling.[6]
Hazard Statements:[6][13]

e H226: Flammable liquid and vapor.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.
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o H335: May cause respiratory irritation.
Precautionary Measures:[13][14][15][16]

e Handling: Use in a well-ventilated area.[15] Avoid contact with skin and eyes.[14] Ground
and bond containers when transferring material.[15] Keep away from heat, sparks, open
flames, and other ignition sources.[13][14] Use non-sparking tools.[13]

» Storage: Store in a cool, dry, and well-ventilated place.[4][14] Keep the container tightly
closed.[4][14] Store away from strong oxidizing agents.[4]

» Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety goggles or face shield).[15] If necessary, use a NIOSH-approved
respirator.[15]

First Aid:[16]

If Inhaled: Move the person to fresh air.

In Case of Skin Contact: Wash off with soap and plenty of water.

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

In all cases of exposure, consult a physician.[16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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